![molecular formula C12H20N2O3S B7595566 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide](/img/structure/B7595566.png)
3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide, also known as BES-HB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that is commonly used in biochemistry and biotechnology research. This compound has a wide range of applications in various scientific fields, including drug discovery, protein purification, and enzyme studies.
Mechanism of Action
3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide acts as a sulfonamide group donor in biochemical reactions. It can form hydrogen bonds with proteins and enzymes, stabilizing their structure and function. This compound also has a high affinity for hydrophobic compounds, which allows it to solubilize these compounds and improve their bioavailability.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can stabilize the structure and function of proteins and enzymes, which can improve their activity and specificity. This compound can also improve the solubility and bioavailability of hydrophobic compounds, which can enhance their therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide is its ability to stabilize proteins and enzymes, which can improve their activity and specificity. It can also solubilize hydrophobic compounds, which can enhance their bioavailability. However, this compound has some limitations, including its potential to interfere with certain biochemical assays and its limited stability under certain conditions.
Future Directions
There are several potential future directions for research involving 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide. One area of interest is the development of new drug delivery systems using this compound as a solubilizer. Another area of interest is the use of this compound in the development of new enzyme-based assays. Additionally, further research is needed to explore the potential applications of this compound in drug discovery research and protein engineering.
Synthesis Methods
The synthesis of 3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide involves the reaction of 3-aminopropylsulfonamide with 3-bromobutan-1-ol. This reaction takes place in the presence of a base, such as potassium carbonate, and an organic solvent, such as dimethylformamide. The resulting product is then purified using chromatography techniques to obtain pure this compound.
Scientific Research Applications
3-[1-(3-Hydroxybutylamino)ethyl]benzenesulfonamide has been widely used in scientific research due to its unique properties. It is commonly used as a buffer in protein purification and enzyme studies. It is also used as a stabilizer for proteins and enzymes, as well as a solubilizer for hydrophobic compounds. This compound has also been used in the development of drug delivery systems and in drug discovery research.
properties
IUPAC Name |
3-[1-(3-hydroxybutylamino)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3S/c1-9(15)6-7-14-10(2)11-4-3-5-12(8-11)18(13,16)17/h3-5,8-10,14-15H,6-7H2,1-2H3,(H2,13,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWWCMKXCZNNCHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCNC(C)C1=CC(=CC=C1)S(=O)(=O)N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.